Cas no 1806580-96-0 (2-Bromo-5-(2-oxopropyl)mandelic acid)

2-Bromo-5-(2-oxopropyl)mandelic acid is a versatile organic compound with significant synthetic utility. Its unique structure and bromo substitution make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the 2-oxopropyl group enhances its reactivity, facilitating efficient transformations in organic synthesis. Its purity and stability make it suitable for both laboratory and industrial applications.
2-Bromo-5-(2-oxopropyl)mandelic acid structure
1806580-96-0 structure
Product Name:2-Bromo-5-(2-oxopropyl)mandelic acid
CAS No:1806580-96-0
MF:C11H11BrO4
MW:287.106642961502
CID:4941983
Update Time:2025-06-18

2-Bromo-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-(2-oxopropyl)mandelic acid
    • Inchi: 1S/C11H11BrO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
    • InChI Key: ODAPDBXQMNKSTJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CC(C)=O)=CC=1C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.6

2-Bromo-5-(2-oxopropyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015024704-250mg
2-Bromo-5-(2-oxopropyl)mandelic acid
1806580-96-0 97%
250mg
475.20 USD 2021-06-18
Alichem
A015024704-500mg
2-Bromo-5-(2-oxopropyl)mandelic acid
1806580-96-0 97%
500mg
855.75 USD 2021-06-18
Alichem
A015024704-1g
2-Bromo-5-(2-oxopropyl)mandelic acid
1806580-96-0 97%
1g
1,490.00 USD 2021-06-18
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